Cas no 219611-77-5 (2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]isoindole-1,3-dione)

2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]isoindole-1,3-dione structure
219611-77-5 structure
Product Name:2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]isoindole-1,3-dione
CAS No:219611-77-5
MF:C18H13N3O3
MW:319.314123868942
CID:6622164
Update Time:2024-01-08

2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]isoindole-1,3-dione
    • 1H-Isoindole-1,3(2H)-dione, 2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-
    • Inchi: 1S/C18H13N3O3/c1-11-6-8-12(9-7-11)16-19-15(24-20-16)10-21-17(22)13-4-2-3-5-14(13)18(21)23/h2-9H,10H2,1H3
    • InChI Key: LNRMVXWABDWMTA-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=CC=C2)C(=O)N1CC1ON=C(C2=CC=C(C)C=C2)N=1

Experimental Properties

  • Density: 1.378±0.06 g/cm3(Predicted)
  • Boiling Point: 506.9±60.0 °C(Predicted)
  • pka: -1.76±0.37(Predicted)
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